Cas no 16840-37-2 ((3beta)-cholest-5-ene-3,7-diol)

• Product Name: (3beta)-cholest-5-ene-3,7-diol
• CAS No: 16840-37-2
• MF: C₂₇H₄₆O₂
• MW: 402.652948856354
• CID: 1349135
• Update Time: 2024-08-17

(3beta)-cholest-5-ene-3,7-diol Chemical and Physical Properties

Names and Identifiers

• (3beta)-cholest-5-ene-3,7-diol
• (3β)-cholest-5-ene-3,7-diol
• 7-HYDROXYCHOLESTEROL
• cholest-5-ene-3,7-diol, (3β)-
• LogP

• Inchi： 1S/C27H46O2/c1-17(2)7-6-8-18(3)21-9-10-22-25-23(12-14-27(21,22)5)26(4)13-11-20(28)15-19(26)16-24(25)29/h16-18,20-25,28-29H,6-15H2,1-5H3/t18-,20+,21-,22+,23+,24?,25+,26+,27-/m1/s1
• InChI Key： OYXZMSRRJOYLLO-UOQFGJKXSA-N
• SMILES： [C@@H]1(O)CC2[C@](C)(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)[C@@H]([C@H](C)CCCC(C)C)CC3)C(O)C=2

Computed Properties

• Exact Mass: 402.34998

Experimental Properties

• Density: 1.03±0.1 g/cm3(Predicted)
• Melting Point: 178 °C
• Boiling Point: 515.3±38.0 °C(Predicted)
• PSA: 40.46
• pka: 14.11±0.70(Predicted)